Cas no 100252-83-3 (methyl 1-cyclohexyl-5-oxopyrrolidine-3-carboxylate)

• Product Name: methyl 1-cyclohexyl-5-oxopyrrolidine-3-carboxylate
• CAS No: 100252-83-3
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• MDL: MFCD00490451
• CID: 1127371
• PubChem ID: 3107633
• Update Time: 2025-04-20

methyl 1-cyclohexyl-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 1-cyclohexyl-5-oxo-, methyl ester
• methyl 1-cyclohexyl-5-oxopyrrolidine-3-carboxylate
• CS-0363854
• methyl1-cyclohexyl-5-oxopyrrolidine-3-carboxylate
• MFCD00490451
• AKOS005133229
• SCHEMBL4514589
• F6782-3712
• 100252-83-3
• MIQUNHVACOZKJH-UHFFFAOYSA-N

• MDL： MFCD00490451
• Inchi： 1S/C12H19NO3/c1-16-12(15)9-7-11(14)13(8-9)10-5-3-2-4-6-10/h9-10H,2-8H2,1H3
• InChI Key： MIQUNHVACOZKJH-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)OC)CN1C1CCCCC1

Computed Properties

• Exact Mass: 225.136
• Monoisotopic Mass: 225.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 357.0±35.0 °C at 760 mmHg
• Flash Point: 169.7±25.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

methyl 1-cyclohexyl-5-oxopyrrolidine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)